Cas no 19723-37-6 (Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 19723-37-6
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 1093370
• PubChem ID: 72942682
• Update Time: 2025-06-12

Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate
• ethyl 4-methoxy-2-oxochromene-3-carboxylate
• 19723-37-6
• Ethyl4-methoxy-2-oxo-2H-chromene-3-carboxylate

• Inchi： 1S/C13H12O5/c1-3-17-12(14)10-11(16-2)8-6-4-5-7-9(8)18-13(10)15/h4-7H,3H2,1-2H3
• InChI Key： JATWGCXQAZFJLS-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=C(C2C=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 248.06847348g/mol
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate

Comprehensive Overview of Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 19723-37-6)

Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate, with the CAS number 19723-37-6, is a versatile organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a 4-methoxy group and an ethyl carboxylate moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its properties, driven by the growing demand for bioactive coumarins and sustainable chemical solutions.

The compound's chromene core is a key structural motif found in many natural products and synthetic analogs with diverse biological activities. Recent studies highlight its potential as a precursor for antioxidant, anti-inflammatory, and antimicrobial agents, aligning with the current trend toward green chemistry and eco-friendly formulations. Its ethyl ester group enhances solubility, making it suitable for various formulation strategies. These attributes have led to a surge in searches for "coumarin derivatives in drug discovery" and "sustainable synthetic intermediates," reflecting its relevance in modern research.

In the agrochemical sector, Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate is investigated for its role in developing plant growth regulators and pest control agents. The methoxy substituent on the coumarin ring is particularly noteworthy, as it influences the compound's interaction with biological targets. This has sparked interest in queries like "coumarins in agriculture" and "natural pesticide alternatives," underscoring its alignment with global efforts to reduce synthetic pesticide reliance.

From a material science perspective, this compound's fluorescence properties and photostability make it a candidate for organic light-emitting diodes (OLEDs) and sensors. The rise in searches for "coumarin-based fluorescent materials" and "smart coatings" highlights its potential in cutting-edge technologies. Its synthesis often involves microwave-assisted reactions or catalyzed condensation, methods that resonate with the push for energy-efficient processes.

Quality control and analytical methods for CAS No. 19723-37-6 are critical, with techniques like HPLC, NMR, and mass spectrometry ensuring purity and consistency. FAQs such as "how to analyze coumarin derivatives" and "stability of ethyl carboxylate compounds" reflect user concerns about reproducibility and shelf life. Proper storage under anhydrous conditions and controlled temperatures is recommended to maintain its integrity.

In summary, Ethyl 4-methoxy-2-oxo-2H-chromene-3-carboxylate exemplifies the intersection of tradition and innovation in chemistry. Its multifaceted applications—from pharmaceutical scaffolds to advanced materials—position it as a compound of enduring interest. As research continues to uncover its potential, it remains a focal point for queries like "coumarin synthesis optimization" and "emerging uses of chromene derivatives," cementing its status as a cornerstone of modern organic chemistry.